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Introduction: The Role of Alkaline Hydroxides in
Carbon Capture Technology
The escalating concentration of atmospheric carbon dioxide (CO₂) is a primary driver of global

climate change, necessitating the development of robust and scalable carbon capture

technologies. Among the various strategies, direct air capture (DAC) and point-source capture

utilizing chemical sorbents are of significant interest.[1][2] Alkaline hydroxides, such as sodium,

potassium, and calcium hydroxide, are well-established for their efficacy in capturing CO₂ via

acid-base reactions.[3] Strontium dihydroxide, particularly in its octahydrate form

(Sr(OH)₂·8H₂O), presents itself as a compelling candidate within this class of materials. Its

relatively low solubility compared to NaOH or KOH, yet higher than Ca(OH)₂, offers a unique

set of properties for investigation in both aqueous and slurry-based capture systems.
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This document provides a detailed technical guide for researchers and scientists on the

application of strontium dihydroxide octahydrate for CO₂ capture. We will explore the

fundamental chemistry, present detailed experimental protocols for capture and quantification,

discuss the critical role of hydration, and provide essential safety guidelines. The protocols are

designed to be self-validating, with clear explanations for each step to ensure both

reproducibility and a deep understanding of the underlying mechanisms.

Fundamental Principles
The Carbonation Reaction
The primary mechanism for CO₂ capture by strontium dihydroxide is a carbonation reaction. In

this process, gaseous CO₂ dissolves and reacts with the hydroxide ions (OH⁻) to form

strontium carbonate (SrCO₃), a chemically stable solid, and water. The overall reaction is

thermodynamically favorable.[4]

Sr(OH)₂(aq) + CO₂(g) → SrCO₃(s)↓ + H₂O(l)

The octahydrate form, Sr(OH)₂·8H₂O, is a white crystalline solid that is sparingly soluble in cold

water, with its solubility increasing significantly with temperature.[5][6] This temperature-

dependent solubility can be leveraged in experimental design. In the presence of moisture, its

precursor, Strontium Oxide (SrO), readily forms the hydroxide, which is the active species for

CO₂ capture.[7][8][9][10]

The Role of Hydration and Moisture
Theoretical studies based on density functional theory (DFT) have shown that the presence of

water is critical to the CO₂ capture process. While large amounts of water could decrease CO₂

adsorption capability, a small amount can enhance it by facilitating the formation of hydroxyl

groups on the sorbent surface.[7][8][10] The octahydrate form ensures that water molecules

are intimately present at the reaction interface, potentially influencing reaction kinetics.

Material Properties and Safety
Key Physicochemical Properties
A thorough understanding of the material's properties is essential before proceeding with any

experimental work.
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Property Value Source(s)

Chemical Formula Sr(OH)₂·8H₂O [11]

Molar Mass 265.76 g/mol [12]

Appearance
White crystalline

powder/chunks
[13]

Density 1.91 g/cm³

Solubility in Water
0.41 g/100 mL (0 °C)21.83

g/100 mL (100 °C)
[5]

pH ~13.5 (Saturated Solution) [13]

Critical Safety Protocols
Strontium dihydroxide is a caustic alkali and must be handled with care. It is classified as

corrosive and can cause severe skin burns and eye damage.[14]

Hazard Identification: Causes severe irritation and potential burns to skin, eyes, and the

respiratory tract.[11][15][16] Ingestion can lead to gastrointestinal irritation.[11]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles or a face shield, and a lab coat. Work in a well-ventilated area or under a

chemical fume hood to minimize dust inhalation.[13][14]

Handling and Storage: Store in a tightly closed container in a dry, cool, and well-ventilated

place, away from incompatible materials like strong acids and oxidizing agents.[11][13]

Minimize dust generation during handling.[11]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and

remove contaminated clothing. Seek immediate medical attention.[11][13]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call a poison center or doctor
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immediately.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical aid.[11][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person and seek immediate

medical attention.[11][16]

Experimental Protocols
The following sections detail the step-by-step procedures for evaluating the CO₂ capture

performance of strontium dihydroxide octahydrate.

Workflow Overview
The overall experimental process follows a logical sequence from preparation to analysis.
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Caption: Experimental workflow for CO₂ capture using Sr(OH)₂.

Protocol: Preparation of Strontium Dihydroxide Slurry
This protocol describes the preparation of a standardized aqueous slurry of Sr(OH)₂·8H₂O. A

slurry is often used to maximize the available surface area for the gas-liquid-solid reaction.
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Rationale: Using a slurry instead of a clear saturated solution increases the total amount of

available Sr(OH)₂ for reaction beyond its immediate solubility limit, providing a reservoir of

reactant that can dissolve as the aqueous hydroxide is consumed.

Materials:

Strontium dihydroxide octahydrate (Sr(OH)₂·8H₂O)

Deionized (DI) water

Magnetic stirrer and stir bar

Beaker or reaction vessel

Procedure:

1. Weigh 5.00 g of Sr(OH)₂·8H₂O and transfer it to a 250 mL beaker.

2. Add 100 mL of DI water to the beaker.

3. Place the beaker on a magnetic stirrer and begin stirring at a moderate speed (e.g., 300

RPM) to create a uniform suspension.

4. Allow the slurry to stir for 10-15 minutes to reach thermal and dissolution equilibrium

before introducing CO₂.

Protocol: CO₂ Capture via Gas Bubbling
This protocol details the process of introducing a controlled stream of CO₂ into the Sr(OH)₂

slurry to initiate the carbonation reaction.

Rationale: A controlled gas flow rate and concentration are critical for obtaining reproducible

kinetic data. The use of a carrier gas like N₂ allows for precise dilution of CO₂ to mimic various

flue gas or atmospheric conditions.

Equipment:

Prepared Sr(OH)₂ slurry in a reaction vessel
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Gas cylinders (CO₂ and N₂) with regulators

Mass flow controllers (MFCs)

Gas washing bottle or sparging tube

Exhaust line to a fume hood

Procedure:

1. Set up the reaction vessel with the prepared slurry on the magnetic stirrer, ensuring

continuous mixing.

2. Insert the gas sparging tube into the slurry, ensuring the tip is submerged well below the

surface to maximize gas-liquid interaction.

3. Using the MFCs, set a total gas flow rate of 200 mL/min. For a 15% CO₂ concentration

(typical of flue gas), set the CO₂ MFC to 30 mL/min and the N₂ MFC to 170 mL/min.

4. Begin bubbling the gas mixture through the slurry. Start a timer immediately.

5. Continue the reaction for a set duration (e.g., 60 minutes). A visible increase in the white

precipitate (SrCO₃) should be observed.

6. After the designated time, stop the gas flow and turn off the stirrer.

Protocol: Quantification of CO₂ Capture by
Thermogravimetric Analysis (TGA)
TGA is a powerful technique to quantify the conversion of Sr(OH)₂ to SrCO₃ by measuring

mass changes as a function of temperature.

Rationale: Sr(OH)₂·8H₂O, anhydrous Sr(OH)₂, and SrCO₃ all have distinct thermal

decomposition profiles. By heating the post-reaction solid, we can measure the mass loss

corresponding to the dehydration of unreacted starting material and the decomposition of the

strontium carbonate product, thereby calculating the reaction conversion.

Sample Preparation:
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1. Filter the post-reaction slurry using a Buchner funnel and vacuum filtration.

2. Wash the collected white solid with a small amount of cold DI water to remove any soluble

impurities.

3. Dry the solid in a vacuum oven at 50 °C overnight to remove superficial moisture without

decomposing the hydrate.

4. Gently grind the dried solid into a fine powder using a mortar and pestle for homogeneity.

TGA Procedure:

1. Tare a TGA crucible (typically alumina or platinum).

2. Place 10-15 mg of the dried sample powder into the crucible.

3. Place the crucible in the TGA instrument.

4. Program the TGA with the following temperature profile under a nitrogen atmosphere (to

prevent side reactions):

Ramp from 30 °C to 150 °C at 10 °C/min (for dehydration of octahydrate).

Ramp from 150 °C to 500 °C at 10 °C/min (for decomposition of anhydrous hydroxide).

Ramp from 500 °C to 900 °C at 10 °C/min (for decomposition of carbonate).[17][18]

5. Run the analysis and record the mass vs. temperature data.

Data Interpretation and Calculation
The TGA curve will show distinct mass loss steps.
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Temperature Range (°C) Decomposition Event Expected Mass Loss

~80 - 150 °C
Sr(OH)₂·8H₂O → Sr(OH)₂ +

8H₂O

Corresponds to unreacted

starting material.

~350 - 450 °C Sr(OH)₂ → SrO + H₂O
Corresponds to unreacted

anhydrous hydroxide.

~700 - 900 °C SrCO₃ → SrO + CO₂
Corresponds to the captured

CO₂ product.

Calculation of Capture Capacity:

Determine the mass loss (Δm) in the ~700-900 °C region. This corresponds to the mass of

CO₂ released.

Calculate the moles of CO₂ captured: moles CO₂ = Δm / Molar Mass of CO₂ (44.01 g/mol)

Calculate the capture capacity in mmol CO₂ per gram of initial sorbent: Capacity = (moles

CO₂ * 1000) / initial mass of Sr(OH)₂·8H₂O

Regeneration and System Limitations
While strontium-based sorbents are effective at capture, regeneration of the spent strontium

carbonate back to the hydroxide is energy-intensive. The process, known as calcination,

requires high temperatures (typically >1000 °C) to decompose SrCO₃ back to SrO, which can

then be rehydrated.[19][20]

SrCO₃(s) → SrO(s) + CO₂(g) (at T > 1000 °C)

This high energy requirement is a significant challenge for the economic viability of strontium-

based looping cycles compared to other technologies like amine scrubbing or systems with

lower regeneration temperatures.[21][22][23] Furthermore, repeated cycling can lead to

sintering and a loss of reactivity of the sorbent.[19] Researchers should consider these

limitations when evaluating this chemistry for large-scale applications.

Conclusion
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Strontium dihydroxide octahydrate is an effective agent for the chemical absorption of CO₂.

Its handling and reaction principles are straightforward, making it an excellent model system for

studying gas-solid-liquid carbonation reactions. The protocols outlined in this guide provide a

robust framework for preparing the sorbent, conducting capture experiments, and quantifying

the results using TGA. While the high energy cost of regeneration presents a barrier to

industrial-scale carbon capture and release cycles, the fundamental chemistry remains highly

relevant for specialized applications and for comparative studies within the broader field of

carbon capture materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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